1,1'-{[3-(methylthio)propyl]imino}di(2-propanol)

• IUPAC Name: 1-[2-hydroxypropyl(3-methylsulfanylpropyl)amino]propan-2-ol
• InChI: InChI=1S/C10H23NO2S/c1-9(12)7-11(8-10(2)13)5-4-6-14-3/h9-10,12-13H,4-8H2,1-3H3
• InChI Key: UEEUJAGXKGDUGC-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(CCCSC)CC(C)O)O
• Molecular Formula: C10H23NO2S
• Molecular Weight: 221.36 g/mol

Description

1,1'-{[3-(methylthio)propyl]imino}di(2-propanol), also known as MTMDI, is a chiral ligand that has been widely used in asymmetric catalysis. It belongs to the family of bisoxazoline ligands and has a unique structure that allows it to form stable complexes with a variety of metal ions.

Mechanism of Action

The mechanism of action of 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) in asymmetric catalysis involves the formation of a stable complex with a metal ion, such as rhodium or iridium. This complex then interacts with the substrate, facilitating the transfer of hydrogen from the reducing agent to the substrate. The chiral nature of 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) allows for the selective transfer of hydrogen to one enantiomer of the substrate, resulting in the formation of a chiral product.
Biochemical and Physiological Effects:
1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and non-carcinogenic in animal studies. It is also biodegradable and does not persist in the environment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) in asymmetric catalysis is its high catalytic activity and selectivity. It can also be easily synthesized using a simple two-step procedure. However, one of the limitations of using 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) is its high cost compared to other chiral ligands.

Future Directions

There are several future directions for the use of 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) in asymmetric catalysis. One direction is the development of new synthetic methods for 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) that are more efficient and cost-effective. Another direction is the exploration of new applications for 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) in organic synthesis, such as in the synthesis of new chiral materials and catalysts. Finally, the development of new variants of 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) with improved catalytic activity and selectivity is also an area of future research.

Synthesis Methods

1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) can be synthesized using a simple two-step procedure. The first step involves the reaction of 3-(methylthio)propylamine with glyoxal in the presence of a base to form a bisoxazoline intermediate. The second step involves the reduction of the bisoxazoline intermediate using sodium borohydride in the presence of an acid to form 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol). The overall yield of this synthesis method is around 60%.

Scientific Research Applications

1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) has been extensively used in asymmetric catalysis, particularly in the enantioselective hydrogenation of ketones and imines. It has also been used in the synthesis of chiral pharmaceuticals and natural products. 1,1'-{[3-(methylthio)propyl]imino}di(2-propanol) has shown excellent catalytic activity and selectivity in these reactions, making it a valuable tool in organic synthesis.